4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-methyl-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 4-[3-[(4-bromopyrazol-1-yl)methyl]azetidin-1-yl]-6-methyl-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C13H16BrN5S/c1-9-3-12(17-13(16-9)20-2)18-5-10(6-18)7-19-8-11(14)4-15-19/h3-4,8,10H,5-7H2,1-2H3
• InChI Key: PWABGJUYXAYQEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SC)N2CC(C2)CN3C=C(C=N3)Br
• Molecular Formula: C13H16BrN5S
• Molecular Weight: 354.27 g/mol
• CAS No.: 2548986-41-8

Description

This compound is a pyrimidine derivative featuring a 4-bromo-pyrazole moiety linked via an azetidine ring and a methylsulfanyl (SCH₃) substituent at position 2 of the pyrimidine core. Its molecular complexity arises from the integration of three heterocyclic components:

• Pyrimidine ring: A six-membered aromatic ring with two nitrogen atoms at positions 1 and 2.
• Azetidine: A four-membered saturated nitrogen ring, providing conformational rigidity.
• 4-Bromo-1H-pyrazole: A five-membered aromatic ring with two adjacent nitrogen atoms and a bromine substituent, enhancing electrophilic reactivity.

The methylsulfanyl group contributes to lipophilicity, which may influence membrane permeability and binding interactions in biological systems . The bromine atom on the pyrazole ring offers a site for nucleophilic substitution, enabling further functionalization .

Comparison with Similar Compounds

Structural Analogues and Key Differences

The compound’s unique structural features are highlighted through comparisons with related pyrimidine-pyrazole hybrids:

Compound Name	Structural Features	Key Differences from Target Compound	Reference
4-{3-[(1H-Pyrazol-1-yl)methyl]azetidin-1-yl}-6-(trifluoromethyl)pyrimidine	Trifluoromethyl (CF₃) at pyrimidine C6; lacks bromine on pyrazole	CF₃ increases electronegativity but reduces bulkiness
1-(6-(1H-Pyrazol-1-yl)pyrimidin-4-yl)-N-(4-(methylsulfonyl)phenyl)azetidine-3-carboxamide	Carboxamide substituent on azetidine; methylsulfonyl (SO₂CH₃) on phenyl ring	Polar carboxamide enhances water solubility
4-(4-{1,6-Dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine	Pyrazolo[3,4-d]pyrimidine fused core; piperazine instead of azetidine	Fused ring system alters planar geometry
4-(Difluoromethyl)-6-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2-(ethylsulfonyl)pyrimidine	Difluoromethyl (CF₂H) and ethylsulfonyl (SO₂C₂H₅) substituents	Ethylsulfonyl increases steric hindrance
4-({3-[(4-Bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}methyl)-1lambda6-thiane-1,1-dione	Thiane-1,1-dione moiety added to azetidine	Sulfone group introduces additional polarity